[(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride

• IUPAC Name: [(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride
• InChI: InChI=1S/C5H10FNO.ClH/c6-4-1-5(3-8)7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1
• InChI Key: MCSMAEKVMQAPIQ-TYSVMGFPSA-N
• Canonical SMILES: C1C(CNC1CO)F.Cl
• Isomeric SMILES: C1[C@H](CN[C@H]1CO)F.Cl
• Molecular Formula: C5H11ClFNO
• Molecular Weight: 155.60 g/mol

Description

“[(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride” is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has a CAS Number of 2306246-87-5 and a molecular weight of 155.6.

Molecular Structure Analysis

The molecular formula of [(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride is C5H11ClFNO. The InChI code is 1S/C5H10FNO.ClH/c6-4-1-5(3-8)7-2-4;/h4-5,7-8H,1-3H2;1H/t4-,5-;/m1./s1. The InChI key is MCSMAEKVMQAPIQ-TYSVMGFPSA-N.

Scientific Research Applications

Synthesis of Medicinal Compounds

[(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride and its derivatives are instrumental in the synthesis of complex medicinal compounds. Singh and Umemoto (2011) described how 4-fluoropyrrolidine derivatives, known for their applications in medicinal chemistry, can be synthesized efficiently. Specifically, these derivatives are crucial for developing dipeptidyl peptidase IV inhibitors. The research highlighted a methodology to prepare these derivatives in fewer steps, underlining their significance in streamlining drug development processes (Singh & Umemoto, 2011).

Spectral Analysis of Pharmaceutical Impurities

The compound also plays a role in identifying and characterizing impurities in pharmaceutical products. Munigela et al. (2008) used high-performance liquid chromatography to identify unknown impurities in stressed samples of paroxetine hydrochloride hemihydrate, a pharmaceutical ingredient. They isolated and characterized these impurities, demonstrating the compound's relevance in ensuring the purity and safety of pharmaceuticals (Munigela et al., 2008).

Fluorination and Reductive Ring-Opening Reactions

Evans (2007) explored the synthesis of compounds like (4S-phenylpyrrolidin-2R-yl)methanol through double reduction of cyclic sulfonamide precursors. This work is notable for showcasing how structural complexity can be introduced and manipulated in molecular synthesis, with potential applications in medicinal chemistry (Evans, 2007).

Magnetic and Structural Analysis

Studies on structural and magnetic properties of hydrochloride crystals based on certain radicals, like the work done by Yong et al. (2013), have implications for material science, particularly in understanding magnetic susceptibility and behavior related to crystal-stacking structures (Yong, Zhang, & She, 2013).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for [(2R,4R)-4-fluoropyrrolidin-2-yl]methanol;hydrochloride can be found on the product link. It’s important to handle this compound with appropriate safety measures.